Acid Chrome Orange GR

Specification

• CAS No.: 25747-21-1
• Molecular Formula: C19H14N4O6S
• Molecular Weight: 426.4 g/mol
• IUPAC Name: 2-hydroxy-5-[[4-[(4-sulfophenyl)diazenyl]phenyl]diazenyl]benzoic acid
• Standard InChI: InChI=1S/C19H14N4O6S/c24-18-10-7-15(11-17(18)19(25)26)23-22-13-3-1-12(2-4-13)20-21-14-5-8-16(9-6-14)30(27,28)29/h1-11,24H,(H,25,26)(H,27,28,29)
• Standard InChI Key: VVHOUPGUNISBKS-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1N=NC2=CC=C(C=C2)S(=O)(=O)O)N=NC3=CC(=C(C=C3)O)C(=O)O
• Canonical SMILES: C1=CC(=CC=C1N=NC2=CC=C(C=C2)S(=O)(=O)O)N=NC3=CC(=C(C=C3)O)C(=O)O

Introduction

Chemical Structure and Synthesis

Molecular Architecture

Acid Chrome Orange GR belongs to the bis-azo class of dyes, characterized by two azo groups ($-\text{N}=\text{N}-$) linking aromatic moieties. The structure comprises a salicylic acid backbone derivatized with sulfonic acid groups, enhancing water solubility, and azo linkages that confer chromophoric properties. The presence of sodium counterions stabilizes the sulfonate groups, ensuring compatibility with polar solvents. Chromium ions coordinate with the azo and hydroxyl groups during the mordanting process, forming octahedral complexes that enhance color fastness.

Synthesis Pathway

The synthesis involves two sequential reactions:

• Diazotization: 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid is treated with nitrous acid ($\text{HNO}_2$) in an acidic medium, generating a diazonium salt.

• Coupling: The diazonium salt reacts with 2-hydroxybenzoic acid (salicylic acid) under alkaline conditions, forming the bis-azo structure.

The final product is isolated as a red-orange powder, with purity confirmed via chromatographic and spectroscopic methods.

Physical and Chemical Properties

Solubility and Stability

Acid Chrome Orange GR exhibits high solubility in water (80 g/L at 80°C), with limited solubility in ethanol and acetone. In acidic environments, it undergoes protonation, shifting its absorption spectrum:

• Concentrated $\text{H}_2\text{SO}_4$: Red-purple solution, turning yellow-orange upon dilution.

• Concentrated $\text{HCl}$: Purple solution, decolorizing over time.

The dye’s stability under UV exposure and heat is moderate, with a light fastness rating of 5–6 (AATCC) and 6 (ISO).

Spectral Characteristics

• UV-Vis: $\lambda_{\text{max}} \approx 480–520 \, \text{nm}$, varying with metal ion coordination (aluminum vs. chromium).

• FTIR: Peaks at 1,733 cm$^{-1}$ (carboxyl) and 1,542 cm$^{-1}$ (amide) indicate functional groups critical for metal binding.

Industrial Applications

Textile Dyeing

Acid Chrome Orange GR is predominantly used for dyeing proteinaceous fibers:

• Wool: Achieves brilliant orange shades with chromium mordants, exhibiting excellent wash fastness (ISO rating: 4–5).

• Silk and Nylon: Forms stable complexes, though lighter shades compared to wool.

Leather and Fur Processing

In leather tanning, the dye penetrates collagen matrices, providing uniform coloration resistant to rubbing and perspiration (AATCC perspiration fastness: 4–5).

Specialized Uses

• Biological Staining: Serves as a histological stain for protein detection.

• pH Indicators: Derivatives function as acid-base indicators due to pH-dependent chromism.

Environmental Impact and Remediation

Toxicity and Biodegradability

As a chromium-complex dye, Acid Chrome Orange GR poses ecological risks:

• Chromium Toxicity: Hexavalent chromium ($\text{Cr}^{6+}$), a potential byproduct, is carcinogenic and mutagenic.

• Non-Biodegradability: Azo bonds resist microbial degradation, leading to bioaccumulation in aquatic systems.

Biosorption Techniques

Studies on analogous dyes (e.g., Acid Orange 74) demonstrate effective removal using modified biomass:

• HCl-Pretreated Lemna sp.: Maximum biosorption capacity of 64.24 mg/g at pH 2, with NaOH elution enabling adsorbent reuse.

• Mechanisms: Carboxyl and amide groups on biomass surfaces coordinate with chromium ions, as confirmed by FTIR and SEM-EDX.

Supplier	Product Name	Location
Sinochem Tianjin	Acid Chrome Orange G	China
Aakash Chemicals	Akachrome Orange G	USA
Classic Dyestuffs	Classic Mordant Orange 6	India
Berncolors-Poughkeepsie	Bernachrome Orange G	USA

Quality Standards

• Purity: ≥95% (HPLC).

• Heavy Metals: ≤20 ppm (as $\text{Cr}$).